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For researchers, scientists, and drug development professionals engaged in the critical task of

mycotoxin analysis, the emergence of "masked" mycotoxins presents a significant analytical

hurdle. These modified forms of mycotoxins, altered by plant metabolism, can evade standard

detection methods, leading to an underestimation of contamination and potential risks to

human and animal health. Proficiency testing (PT) schemes are indispensable tools for

laboratories to validate their analytical methods, ensure accuracy, and demonstrate

competence in detecting these hidden threats.

This guide provides a comparative overview of available proficiency testing programs for

masked mycotoxin analysis, supported by experimental data and detailed methodologies.

The Hidden Threat: Understanding Masked
Mycotoxins
Masked mycotoxins are derivatives of parent mycotoxins that have been chemically modified

by plant enzymes, often through glucosylation. This alteration in chemical structure can change

their polarity and other physicochemical properties, making them difficult to detect using

conventional analytical techniques designed for their parent compounds. However, these

masked forms can be hydrolyzed back to their toxic parent forms in the digestive tract of

humans and animals, posing a significant health risk.

The accurate detection and quantification of masked mycotoxins are, therefore, crucial for a

comprehensive risk assessment of food and feed safety. Proficiency testing provides an
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external and objective evaluation of a laboratory's ability to perform these complex analyses

accurately.

Comparison of Proficiency Testing Schemes for
Masked Mycotoxin Analysis
Several organizations offer proficiency testing schemes that include masked mycotoxins. This

section compares some of the prominent providers and the specifics of their programs.
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Proficiency Test
Provider

Masked
Mycotoxins
Included

Matrices
Frequency/Schedul
e

BIPEA

Deoxynivalenol-3-

glucoside (DON-3G),

3-acetyl-DON, 15-

acetyl-DON,

Nivalenol, T-2 and HT-

2 toxins, Zearalenone,

Fumonisins, Emerging

mycotoxins (e.g.,

Beauvericin,

Enniatins)[1][2]

Cereals, Baby Food[2]

[3]

Multiple rounds per

year.[3]

Fapas®

Deoxynivalenol-3-

glucoside (DON-3G)

[4]

Animal Feed[4]

Refer to the Fapas®

programme schedule.

[5]

TestQual

Multi-mycotoxin

schemes available

(specific masked

mycotoxins not always

listed in general

information)[6]

Spices, Cereal Flour,

Paprika[6][7]

Single round on a

specified date.[8]

NMISA

Multi-mycotoxin

schemes available

(specific masked

mycotoxins not always

listed in general

information)[9][10]

Maize, Cassava,

Almonds, Apple Juice,

Coffee, Feed,

Wheat[9][10][11][12]

Various schemes

throughout the year.

[10]

Note: The inclusion of specific masked mycotoxins in the proficiency tests from TestQual and

NMISA may vary between rounds. Participants are advised to consult the specific protocol for

each proficiency test.[6][8][9]
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Performance in Masked Mycotoxin Analysis:
Insights from Interlaboratory Studies
Interlaboratory studies provide valuable data on the performance of different laboratories and

analytical methods in the detection of masked mycotoxins.

One such study involving nine laboratories worldwide tested for 24 regulated and non-

regulated mycotoxins, including the masked mycotoxin deoxynivalenol-3-glucoside (D3G). The

performance of each participant was evaluated using a z-score, with a satisfactory range of ±2.

The study reported an overall success rate of 70% for all tested compounds, with equal

performance for both regulated and emerging mycotoxins.[13] This indicates that while

specialized expertise is required, accurate analysis of masked mycotoxins is achievable.

The primary analytical technique employed by the participating laboratories in this study was

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[13]

Experimental Protocols for Masked Mycotoxin
Analysis
The following provides a generalized experimental workflow for the analysis of masked

mycotoxins using LC-MS/MS, based on common practices in the field. Specific protocols are

provided to participants by the PT scheme organizers.

Sample Preparation
Extraction: A representative sample of the matrix is homogenized. The mycotoxins, including

their masked forms, are then extracted using a suitable solvent mixture, typically a

combination of acetonitrile and water with a small percentage of acid (e.g., formic acid) to

improve the extraction efficiency of more polar compounds.[14][15]

Clean-up: The crude extract is often subjected to a clean-up step to remove matrix

components that could interfere with the analysis. This can be achieved using solid-phase

extraction (SPE) cartridges or immunoaffinity columns (IACs). However, for multi-mycotoxin

methods, a simple dilution of the extract ("dilute and shoot") is also common to minimize the

loss of a broad range of analytes.
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LC-MS/MS Analysis
Chromatographic Separation: The cleaned-up extract is injected into a liquid chromatograph.

The separation of the different mycotoxins is typically achieved using a C18 reversed-phase

column with a gradient elution program using a mobile phase consisting of water and an

organic solvent (e.g., methanol or acetonitrile), both often containing additives like formic

acid or ammonium formate to improve chromatographic peak shape and ionization efficiency.

Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass

spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, which

provides high selectivity and sensitivity for the detection and quantification of the target

analytes. For each mycotoxin, specific precursor and product ion transitions are monitored.

Visualizing the Workflow and Key Relationships
To better understand the processes involved in proficiency testing for masked mycotoxin

analysis, the following diagrams, created using the DOT language, illustrate the key workflows

and relationships.
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Figure 1: General workflow of a proficiency testing scheme.
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Figure 2: Formation and analytical challenge of masked mycotoxins.

Conclusion
The analysis of masked mycotoxins is a complex but essential task for ensuring the safety of

our food and feed supplies. Proficiency testing schemes provide a vital framework for

laboratories to validate their methods, benchmark their performance, and ultimately, contribute

to a more accurate understanding of mycotoxin contamination. By participating in these

programs and employing robust analytical techniques such as LC-MS/MS, researchers and

scientists can confidently tackle the challenge of detecting these hidden contaminants.
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Continuous improvement and participation in PT schemes are paramount for any laboratory

committed to excellence in mycotoxin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143981#proficiency-testing-for-masked-mycotoxin-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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